Cas no 2171970-15-1 (ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate)

• Product Name: ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate
• CAS No: 2171970-15-1
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 6300267
• PubChem ID: 165598692
• Update Time: 2025-06-13

ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate
• EN300-1630307
• 2171970-15-1

• Inchi： 1S/C12H21NO3S/c1-2-16-10(14)11(4-3-6-13-8-11)12(15)5-7-17-9-12/h13,15H,2-9H2,1H3
• InChI Key： XNGXROMIEHEONV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C1(C(=O)OCC)CNCCC1)O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 83.9Ų

Additional information on ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate

Introduction to Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate (CAS No. 2171970-15-1)

Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate (CAS No. 2171970-15-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, combines a piperidine ring with a hydroxythiolan moiety, making it a promising candidate for various biochemical applications.

The molecular structure of Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate includes a carboxylate ester group and a hydroxyl-functionalized thiolan ring. This configuration suggests potential biological activities, particularly in the realm of drug design and synthesis. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry due to their favorable pharmacokinetic properties. Piperidine rings are commonly found in many FDA-approved drugs, owing to their ability to enhance binding affinity and metabolic stability. The incorporation of a hydroxythiolan group into the piperidine core introduces additional functional diversity, enabling the synthesis of novel compounds with tailored biological activities.

In the context of contemporary pharmaceutical research, Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate has been explored for its potential role in developing therapeutic agents targeting various diseases. For instance, its structural motif is reminiscent of compounds that exhibit antimicrobial and anti-inflammatory properties. The hydroxyl group on the thiolan ring can participate in hydrogen bonding interactions, which may contribute to enhanced binding to biological targets.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution and esterification processes. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. Techniques such as chromatography and spectroscopic analysis play a crucial role in characterizing the compound's molecular structure and confirming its identity.

One of the most intriguing aspects of Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate is its potential as a building block for more complex drug molecules. Researchers have been investigating its reactivity with various functional groups, aiming to develop derivatives with improved pharmacological profiles. For example, modifications at the piperidine ring can lead to enhanced receptor binding affinity, while alterations at the thiolan moiety might influence metabolic stability.

The compound's solubility profile has also been a focus of interest. Poor solubility is a common challenge in drug development, as it can limit bioavailability and therapeutic efficacy. By optimizing the molecular structure of Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate, scientists aim to improve its water solubility while maintaining its biological activity. This could be achieved through strategic functionalization or by incorporating additional polar groups into the molecule.

Preclinical studies have begun to explore the pharmacological effects of Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate. Initial findings suggest that it may exhibit promising activities against certain pathogens and inflammatory conditions. These preliminary results have prompted further investigation into its mechanism of action and potential therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into clinical trials.

The future development of this compound will likely involve interdisciplinary approaches, combining expertise from organic chemistry, medicinal chemistry, and pharmacology. Advances in computational modeling and high-throughput screening techniques will accelerate the discovery process by allowing rapid evaluation of numerous derivatives. This holistic approach will be crucial for identifying lead compounds with optimal pharmacological properties.

In summary, Ethyl 3-(3-hydroxythiolan-3-yl)piperidine-3-carboxylate represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis, characterization, and preclinical evaluation are critical steps toward developing novel therapeutic agents that address unmet medical needs. As research continues to evolve, this compound is poised to play a vital role in shaping the future of drug discovery and development.